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Compound of Interest

Compound Name:

1,3-BIS(2,4,6-

TRIMETHYLPHENYL)-4,5-

DIHYDROIMIDAZOL-2-YLIDENE

CAS No.: 173035-11-5

Cat. No.: B172458

Get Quote

An In-Depth Technical Guide to the SIMes Ligand: Core Properties, Synthesis, and Catalytic

Applications

Introduction
Within the landscape of modern synthetic chemistry, N-Heterocyclic Carbenes (NHCs) have

established themselves as a cornerstone class of ligands for transition metal catalysis and as

potent organocatalysts in their own right. First isolated by Arduengo and coworkers, these

molecules have reshaped the field due to their unique electronic and steric properties.[1][2]

Among the most influential of these is 1,3-bis(2,4,6-trimethylphenyl)-4,5-dihydroimidazol-2-
ylidene, commonly known as SIMes. The "SI" denotes its saturated imidazolidin-2-ylidene

backbone, which distinguishes it from its unsaturated analogue, IMes.[1][3] This structural

modification imparts greater flexibility and enhanced σ-donating ability, making SIMes a

superior ligand for a host of catalytic transformations.

This guide provides a detailed examination of the SIMes ligand, intended for researchers and

drug development professionals. We will explore its fundamental physicochemical properties,
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provide validated protocols for its synthesis, and delve into its mechanistic role in key catalytic

reactions, grounding all claims in authoritative literature.

Core Physicochemical and Structural Properties
The efficacy of SIMes in catalysis stems directly from its unique molecular architecture. It

consists of a five-membered saturated imidazoline ring with a divalent carbene center, flanked

by two nitrogen atoms.[1] Each nitrogen is substituted with a bulky 2,4,6-trimethylphenyl

(mesityl) group. This substitution provides significant steric shielding to the coordinated metal

center while simultaneously enhancing the carbene's strong σ-donor properties.[1] SIMes is

notably more electron-rich than its unsaturated counterpart, IMes, which allows it to effectively

stabilize electron-deficient metal centers in low oxidation states.[1]

Property Value Source(s)

Systematic IUPAC Name

1,3-bis(2,4,6-

trimethylphenyl)-4,5-dihydro-

1H-imidazol-2-ylidene

[1][3]

Common Abbreviations SIMes, H₂Imes [3]

Molecular Formula C₂₁H₂₆N₂ [1][3]

Molecular Weight 306.453 g·mol⁻¹ [3]

CAS Number 173035-11-5 [3]

Physical Appearance White crystalline solid [3]

Solubility

Soluble in common organic

solvents (e.g., THF,

Dichloromethane)

[1]

Spectroscopic analysis reveals a characteristic ¹³C NMR resonance for the carbene carbon

between 210–220 ppm, indicative of its electron-rich nature.[1] X-ray crystallography studies

confirm an N-C-N bond angle of approximately 111–112°, reflecting the sp² hybridization at the

carbene center.[1]
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Figure 1: Molecular Structure of SIMes
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Figure 1: Molecular Structure of SIMes

Synthesis of the SIMes Ligand Precursor
The free SIMes carbene is typically generated in situ or used immediately after its preparation

due to its reactivity. The more common and stable form for storage and handling is its

imidazolinium salt precursor, most frequently SIMes·HCl (1,3-Bis(2,4,6-

trimethylphenyl)imidazolinium chloride).[2][4] The synthesis of this precursor is a well-

established, multi-step process.

One robust method involves the dialkylation of dibromoethane with mesitylamine, followed by

cyclization.[5][6] This approach avoids the need to handle glyoxal directly, which is an

advantage in many laboratory settings.

Experimental Protocol: Synthesis of SIMes·HBr and
SIMes·HCl
This protocol is adapted from established literature procedures.[5][6]

Step 1: Synthesis of N,N'-bis-(2,4,6-trimethylphenylamino)ethane dihydrobromide

To a 250 mL round-bottomed flask equipped with a magnetic stir bar and reflux condenser,

add 2,4,6-trimethylaniline (40.5 g, 0.3 mol).

Add 1,2-dibromoethane (22.5 g, 0.125 mol) followed by methanol (30 mL).
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Heat the reaction mixture to reflux and stir for 24 hours. A solid precipitate typically forms

after ~18 hours.

Cool the mixture to room temperature and continue stirring for an additional 2 hours.

Filter the resulting brownish precipitate and wash sequentially with methanol (50 mL), ethyl

acetate (100 mL), and diethyl ether (100 mL).

Dry the solid under an air flux to yield the product as a white powder.

Causality: This step constructs the N-C-C-N backbone of the future ligand. Refluxing in

methanol provides the necessary thermal energy for the double alkylation of dibromoethane by

the aniline nucleophile. The product precipitates from the reaction mixture upon formation,

driving the reaction to completion.

Step 2: Synthesis of 1,3-bis-(2,4,6-trimethylphenyl)imidazolinium bromide (SIMes·HBr)

In a flask equipped for distillation, suspend the diamine dihydrobromide salt from Step 1 in

triethyl orthoformate (150 mL).

Add a catalytic amount of formic acid (approx. 7 drops).

Heat the mixture, allowing for the distillation of ethanol and other volatiles, until the internal

temperature reaches 115°C. Maintain this temperature for 30 minutes.

Cool the reaction mixture to room temperature and allow it to stand for 2 hours, during which

the product will crystallize.

Filter the white powder, wash with diethyl ether (2 x 100 mL), and dry.

Causality: Triethyl orthoformate serves as a one-carbon source, reacting with the two

secondary amine groups of the intermediate to form the five-membered imidazolinium ring. The

formic acid catalyzes the cyclization, and the removal of ethanol by distillation drives the

equilibrium towards the product.

Step 3: Generation of the Free SIMes Carbene (for in situ use)
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Suspend the SIMes·HBr (or SIMes·HCl) salt in anhydrous THF under an inert atmosphere

(e.g., Nitrogen or Argon).

Add a strong, non-nucleophilic base such as sodium hydride (NaH) or potassium tert-

butoxide (KOtBu) portion-wise at room temperature.

The deprotonation is typically rapid and can be monitored by the cessation of hydrogen gas

evolution (if using NaH). The resulting solution/suspension contains the free SIMes carbene,

ready for use in complexation or catalysis.[1]
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Figure 2: Synthetic Workflow for SIMes
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Figure 2: Synthetic Workflow for SIMes

Core Applications in Organometallic Catalysis
The utility of SIMes is most pronounced in its role as a supporting ligand in transition-metal-

catalyzed reactions. Its strong σ-donating character and moderate π-accepting properties allow

it to form highly stable bonds with metals like palladium, ruthenium, and gold.[1] This stability is
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crucial for preventing catalyst decomposition and promoting key steps in catalytic cycles, such

as oxidative addition and reductive elimination.[1]

Palladium-Catalyzed Cross-Coupling Reactions
SIMes has become an indispensable ligand in palladium-catalyzed cross-coupling reactions,

such as the Suzuki-Miyaura, Buchwald-Hartwig, and Negishi reactions.[1] In these

transformations, the bulky mesityl groups of the SIMes ligand create a sterically demanding

coordination sphere around the palladium center. This bulk facilitates the reductive elimination

step—the final, bond-forming step of the catalytic cycle—which is often rate-limiting.

Furthermore, the strong electron donation from the SIMes ligand increases the electron density

on the palladium atom, which in turn promotes the initial oxidative addition of the aryl halide

substrate.[1] This combination of steric and electronic effects often leads to higher catalytic

activity, broader substrate scope (including challenging aryl chlorides), and improved product

selectivity compared to earlier generation phosphine ligands.[1][7]
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Figure 3: Generalized Catalytic Cycle for Suzuki-Miyaura Cross-Coupling
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Figure 3: Generalized Catalytic Cycle for Suzuki-Miyaura Cross-Coupling

Beyond cross-coupling, SIMes is a critical component of the Nobel Prize-winning Grubbs II and

Grubbs-Hoveyda II catalysts for olefin metathesis.[3] In these systems, the SIMes ligand helps

to generate a more active and stable ruthenium catalyst, enabling complex ring-closing, ring-

opening, and cross-metathesis reactions.

Handling and Safety
While the SIMes ligand is considered relatively stable for an N-heterocyclic carbene, proper

handling is essential. The free carbene is air-stable for short durations but should be handled

and stored under an inert atmosphere (e.g., nitrogen or argon) to prevent gradual
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decomposition upon prolonged exposure to oxygen.[1] Its precursor salt, SIMes·HCl, is

hygroscopic and should be stored in a cool, dry place under inert gas.[4] As with all chemical

reagents, researchers should consult the latest Safety Data Sheet (SDS) before use and

handle the compound in a well-ventilated fume hood while wearing appropriate personal

protective equipment (PPE), including gloves and safety glasses.[8][9]

Conclusion
The SIMes ligand represents a triumph of rational ligand design in catalysis. Its saturated

backbone and bulky mesityl substituents provide a near-optimal combination of steric and

electronic properties that have unlocked new efficiencies and possibilities in organometallic

chemistry. From its foundational role in palladium-catalyzed cross-coupling to its application in

olefin metathesis, SIMes has proven to be a versatile and powerful tool. A thorough

understanding of its properties, synthesis, and mechanistic function is therefore essential for

any scientist engaged in the fields of organic synthesis, drug discovery, and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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